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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piperonylonitrile, also known as 3,4-methylenedioxybenzonitrile, is a versatile organic

compound with significant applications in the pharmaceutical, agrochemical, and fragrance

industries. Its unique structure, featuring a benzodioxole ring system, imparts interesting

biological and chemical properties. This technical guide provides a comprehensive review of

the available scientific literature and patents concerning piperonylonitrile, with a focus on its

synthesis, spectroscopic characterization, and biological significance. All quantitative data is

summarized for comparative analysis, and detailed experimental protocols from key literature

are provided.

Chemical and Physical Properties
Piperonylonitrile is a white to light beige crystalline solid at room temperature.[1] Its

fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₅NO₂ [2]

Molecular Weight 147.13 g/mol [2]

Melting Point 91-93 °C [1]

Boiling Point 267.22 °C (estimate) [1]

Density 1.3067 g/cm³ (estimate) [1]

Appearance
White to light red to green

powder to crystal
[2]

Solubility
Soluble in dichloromethane,

ethyl acetate, methanol
[1]

CAS Number 4421-09-4 [1]

Spectroscopic Data
The structural elucidation of piperonylonitrile is confirmed through various spectroscopic

techniques. A summary of the key spectroscopic data is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus

Chemical Shift (δ,

ppm)
Solvent Reference

¹H NMR

7.27 (d, J=7.9 Hz,

1H), 7.19 (s, 1H), 6.90

(d, J=7.9 Hz, 1H),

6.07 (s, 2H)

CDCl₃ [3]

¹³C NMR

151.0, 147.8, 128.9,

119.1, 111.4, 109.0,

102.6, 102.4

CDCl₃ [4]

Infrared (IR) Spectroscopy
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The IR spectrum of piperonylonitrile exhibits characteristic absorption bands corresponding to

its functional groups.

Functional Group Wavenumber (cm⁻¹) Reference

C≡N (Nitrile) ~2225 [5]

C-O-C (Ether) ~1250, 1040 [5]

C=C (Aromatic) ~1600, 1490 [5]

=C-H (Aromatic) ~3100-3000 [5]

-O-CH₂-O- ~2780 [5]

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of piperonylonitrile.

Technique m/z (relative intensity) Reference

Electron Ionization (EI) 147 (M⁺), 117, 89, 63 [5]

Synthesis of Piperonylonitrile
Several synthetic routes to piperonylonitrile have been reported, primarily starting from

piperonal (heliotropin).

One-Pot Synthesis from Piperonal (Heliotropin)
A notable one-pot synthesis method is described in Chinese patent CN106518835A. This

process avoids the isolation of the intermediate oxime, making it suitable for large-scale

industrial production.[4]

Reaction Setup: To a reaction kettle, add heliotropin, dimethylformamide (DMF), and

hydroxylamine hydrochloride.

Initial Stirring: Stir the mixture at normal temperature for 2-3 hours.
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Heating and Reaction: Heat the mixture to 140-145 °C and maintain this temperature for 1-2

hours to carry out the synthesis reaction.

Thermal Insulation: After the reaction is complete, hold the temperature for 1-3 hours.

Cooling and Precipitation: Cool the mixture to 80-85 °C. Add water and continue cooling to

room temperature to precipitate the product.

Isolation: Isolate the finished product by centrifugation and drying.
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One-Pot Synthesis of Piperonylonitrile

Reactants

Reaction Process

Workup

Heliotropin

Stir at Room Temp
(2-3 hours)

Dimethylformamide (Solvent) Hydroxylamine Hydrochloride

Heat to 140-145°C
(1-2 hours)

Hold Temperature
(1-3 hours)

Cool to 80-85°C

Add Water & Cool to RT

Centrifugation

Drying

Piperonylonitrile

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of piperonylonitrile.
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Alternative One-Step Procedure from Piperonal
An alternative, rapid, and high-yielding one-step procedure for the conversion of piperonal to

piperonylonitrile has also been described. This method involves the reaction of piperonal with

hydroxylamine hydrochloride, where the intermediate oxime rapidly dehydrates to the nitrile.[6]

This procedure is advantageous due to its short reaction time and high yield.

Biological Activity and Applications
Piperonylonitrile has garnered interest in drug development due to its biological activities.

Inhibition of Cytochrome P450 Enzymes
Piperonylonitrile is known to be an inhibitor of nasal P450-dependent N-demethylase in

rabbits.[7] The methylenedioxyphenyl group is a common structural motif in mechanism-based

inhibitors of cytochrome P450 enzymes. These inhibitors are metabolized by the enzyme to a

reactive intermediate that then covalently binds to and inactivates the enzyme.
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Mechanism-Based Inhibition of Cytochrome P450
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Caption: General signaling pathway for mechanism-based P450 inhibition.
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Other Applications
Pharmaceutical Intermediate: Piperonylonitrile serves as an important intermediate in the

synthesis of various pharmaceuticals.[8]

Agrochemicals: It is used in the synthesis of insecticides and herbicides.[9]

Fragrance Industry: Piperonylonitrile is utilized in the fragrance industry for its pleasant

aroma.[9]

Microbiology: It has been used to alter the growth of certain strains of K. pneumoniae.[7]

Patent Landscape
A review of the patent literature reveals the commercial interest in piperonylonitrile, primarily

focusing on its synthesis and applications.

Patent Number Title Key Findings

CN106518835A
Synthesis method of

piperonylonitrile

Describes a one-pot synthesis

from heliotropin,

dimethylformamide, and

hydroxylamine hydrochloride,

suitable for industrial scale-up.

[4]

US20100267607A1 Perfuming nitriles

Discusses the use of nitrile-

containing compounds,

including structural analogs of

piperonylonitrile, as perfuming

ingredients.[9]

CN103800315A

Application of benzonitrile

compound in preparation of

antitumor drugs

Highlights the potential of

benzonitrile derivatives in

cancer therapy.[10]

Conclusion
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Piperonylonitrile is a valuable chemical entity with a diverse range of applications. The

synthetic routes from readily available starting materials like piperonal are well-established,

with opportunities for process optimization for industrial applications. Its role as a cytochrome

P450 inhibitor underscores its potential in drug development, both as a therapeutic agent and

as a tool for studying drug metabolism. The spectroscopic data provided serves as a crucial

reference for its characterization and quality control. Further research into its biological

mechanisms of action may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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